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Compound of Interest

Compound Name: 1-(Allyloxy)-2-bromobenzene

Cat. No.: B047245 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the potential hazards, safety

precautions, and handling procedures for 1-(Allyloxy)-2-bromobenzene. The information

herein is compiled from available safety data sheets (SDS) of analogous compounds, chemical

databases, and toxicological reviews. This document is intended to supplement, not replace,

institutional safety protocols and professional judgment.

Chemical and Physical Properties
While specific experimental data for 1-(Allyloxy)-2-bromobenzene is limited in publicly

accessible literature, a combination of computed data and information from structurally similar

compounds allows for a reasonable estimation of its properties.

Table 1: Physical and Chemical Properties of 1-(Allyloxy)-2-bromobenzene and Related

Compounds
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Property
1-(Allyloxy)-2-
bromobenzene
(Computed)

Bromobenzene
(Experimental)

Molecular Formula C₉H₉BrO[1] C₆H₅Br

Molecular Weight 213.07 g/mol [1] 157.01 g/mol

Boiling Point Not available 156 °C[2]

Melting Point Not available -31 °C[2]

Flash Point Not available 51 °C (124 °F)[2]

Density Not available 1.491 g/mL at 25 °C[2]

Water Solubility Insoluble (predicted) <0.1 g/100 mL at 20.5 °C[2]

XLogP3 (Lipophilicity) 3.1[1] 2.99

Hazard Identification and Classification
A formal GHS classification for 1-(Allyloxy)-2-bromobenzene is not readily available.

However, based on the known hazards of its constituent parts (bromobenzene and an allyl

ether moiety) and data for the related compound 1-Allyl-2-bromobenzene, the following

hazards should be anticipated.

Table 2: Anticipated GHS Hazard Classification for 1-(Allyloxy)-2-bromobenzene
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Hazard Class Hazard Category
Rationale/Supporting
Evidence

Flammable Liquids Category 3

Bromobenzene has a flash

point of 51°C. The addition of

the allyloxy group is unlikely to

significantly decrease its

flammability.

Acute Toxicity, Oral Category 4

The related compound 1-Allyl-

2-bromobenzene is classified

as H302: Harmful if swallowed.

Skin Corrosion/Irritation Category 2
Bromobenzene is a known

skin irritant (H315).[2]

Serious Eye Damage/Eye

Irritation
Category 2A

The related compound 1-Allyl-

2-bromobenzene is classified

as H319: Causes serious eye

irritation.

Specific Target Organ Toxicity

(Single Exposure)

Category 3 (Respiratory

Irritation)

Many volatile aromatic

compounds can cause

respiratory tract irritation.

Hazardous to the Aquatic

Environment, Chronic
Category 2

Bromobenzene is toxic to

aquatic life with long-lasting

effects (H411).[2]

NFPA 704 Diamond (Estimated)

Based on the data for bromobenzene, the NFPA 704 rating for 1-(Allyloxy)-2-bromobenzene
can be estimated as follows:

Health (Blue): 2 - Can cause temporary incapacitation or residual injury.

Flammability (Red): 2 - Must be moderately heated or exposed to relatively high ambient

temperatures before ignition can occur.

Instability (Yellow): 0 - Normally stable, even under fire conditions.
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Special (White): None

Toxicological Information
Detailed toxicological studies on 1-(Allyloxy)-2-bromobenzene are not available. The

toxicological profile is therefore inferred from data on bromobenzene and general principles of

toxicology for aryl ethers.

Acute Toxicity: Expected to be harmful if swallowed, based on analogous compounds.

Inhalation of vapors may cause respiratory tract irritation, dizziness, and drowsiness. Skin

contact may lead to irritation.

Chronic Toxicity: Chronic exposure to bromobenzene is known to cause liver damage.[3] It is

metabolized in the liver to reactive intermediates that can lead to cellular damage.[4] Similar

hepatotoxic effects should be considered a potential risk for 1-(Allyloxy)-2-bromobenzene.

Carcinogenicity and Mutagenicity: Benzene, a related compound, is a known human

carcinogen.[3] While there is no specific data for 1-(Allyloxy)-2-bromobenzene, its

clastogenic potential (ability to cause chromosome damage) should be considered, as this is

a known effect of benzene and its metabolites.[4]

Experimental Protocols and Handling Procedures
Synthesis via Williamson Ether Synthesis
A detailed experimental protocol for the synthesis of 1-(Allyloxy)-2-bromobenzene is not

readily available in the searched literature. The following is a generalized procedure based on

the Williamson ether synthesis, a common method for preparing such compounds.

Objective: To synthesize 1-(Allyloxy)-2-bromobenzene from 2-bromophenol and allyl bromide.

Materials:

2-bromophenol

Allyl bromide

Potassium carbonate (or another suitable base)
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Acetone (or another suitable polar aprotic solvent)

Diethyl ether (for extraction)

Saturated aqueous sodium bicarbonate solution

Brine (saturated aqueous sodium chloride solution)

Anhydrous magnesium sulfate or sodium sulfate

Round-bottom flask

Reflux condenser

Magnetic stirrer and stir bar

Heating mantle

Separatory funnel

Rotary evaporator

Procedure:

To a solution of 2-bromophenol in acetone in a round-bottom flask, add potassium

carbonate.

Stir the mixture at room temperature for 15-20 minutes.

Add allyl bromide to the reaction mixture.

Heat the mixture to reflux and maintain for several hours, monitoring the reaction progress

by thin-layer chromatography (TLC).

After the reaction is complete, cool the mixture to room temperature and filter to remove the

inorganic salts.

Concentrate the filtrate under reduced pressure using a rotary evaporator.
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Dissolve the residue in diethyl ether and transfer to a separatory funnel.

Wash the organic layer sequentially with saturated aqueous sodium bicarbonate solution and

brine.

Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.

Filter the drying agent and concentrate the filtrate under reduced pressure to yield the crude

product.

Purify the crude product by vacuum distillation or column chromatography.

Safety Precautions and Emergency Procedures
Personal Protective Equipment (PPE)

Eye Protection: Chemical safety goggles or a face shield are mandatory.

Hand Protection: Wear chemically resistant gloves (e.g., nitrile, neoprene).

Skin and Body Protection: A lab coat is required. For larger quantities or in case of potential

splashing, chemical-resistant aprons and sleeves should be worn.

Respiratory Protection: All handling of 1-(Allyloxy)-2-bromobenzene should be conducted

in a well-ventilated chemical fume hood. If there is a risk of inhalation, a NIOSH-approved

respirator with an organic vapor cartridge should be used.

Handling and Storage
Handling: Avoid contact with skin, eyes, and clothing. Avoid inhalation of vapors. Use only in

a chemical fume hood. Keep away from heat, sparks, and open flames.

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area away from

incompatible substances such as strong oxidizing agents.

Emergency Procedures
In case of Skin Contact: Immediately remove contaminated clothing and wash the affected

area with soap and plenty of water for at least 15 minutes. Seek medical attention if irritation
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persists.

In case of Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

lifting the upper and lower eyelids occasionally. Remove contact lenses if present and easy

to do. Seek immediate medical attention.

In case of Inhalation: Move the person to fresh air. If breathing is difficult, administer oxygen.

If breathing has stopped, give artificial respiration. Seek immediate medical attention.

In case of Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything

by mouth to an unconscious person. Seek immediate medical attention.

In case of a Spill: Evacuate the area. Remove all sources of ignition. Absorb the spill with an

inert material (e.g., vermiculite, sand) and place it in a suitable container for disposal.

Ventilate the area and wash the spill site after material pickup is complete.

In case of Fire: Use dry chemical, carbon dioxide, or alcohol-resistant foam to extinguish.

Water spray may be used to cool fire-exposed containers.

Visualizations

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 10 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b047245?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Physical Hazards

Health Hazards

Environmental Hazards

1-(Allyloxy)-2-bromobenzene

Flammable Liquid

Acute Toxicity (Oral)

Skin Irritation

Eye Irritation

Respiratory Irritation

Potential Hepatotoxicity

Aquatic Toxicity

Click to download full resolution via product page

Caption: Anticipated hazards of 1-(Allyloxy)-2-bromobenzene.
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Caption: First aid workflow for exposure to 1-(Allyloxy)-2-bromobenzene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 1-(Allyloxy)-2-bromobenzene | C9H9BrO | CID 91351 - PubChem
[pubchem.ncbi.nlm.nih.gov]

2. fishersci.com [fishersci.com]

3. gov.uk [gov.uk]

4. The toxicology of benzene - PubMed [pubmed.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [In-Depth Technical Guide to 1-(Allyloxy)-2-
bromobenzene: Hazards and Safety Precautions]. BenchChem, [2025]. [Online PDF].

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 10 Tech Support

https://www.benchchem.com/product/b047245?utm_src=pdf-body-img
https://www.benchchem.com/product/b047245?utm_src=pdf-body
https://www.benchchem.com/product/b047245?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/1-_Allyloxy_-2-bromobenzene
https://pubchem.ncbi.nlm.nih.gov/compound/1-_Allyloxy_-2-bromobenzene
https://www.fishersci.com/store/msds?partNumber=S25665A&productDescription=BROMOBENZENE+100+ML&vendorId=VN00115888&countryCode=US&language=en
https://www.gov.uk/government/publications/benzene-general-information-incident-management-and-toxicology/benzene-toxicological-overview
https://pubmed.ncbi.nlm.nih.gov/8354177/
https://www.benchchem.com/product/b047245#potential-hazards-and-safety-precautions-for-handling-1-allyloxy-2-bromobenzene
https://www.benchchem.com/product/b047245#potential-hazards-and-safety-precautions-for-handling-1-allyloxy-2-bromobenzene
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b047245?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Available at: [https://www.benchchem.com/product/b047245#potential-hazards-and-safety-
precautions-for-handling-1-allyloxy-2-bromobenzene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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